Cas no 2680879-32-5 (4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid
• CAS No: 2680879-32-5
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 5651064
• PubChem ID: 165916619
• Update Time: 2025-10-29

4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680879-32-5
• EN300-28280891
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
• 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid

• Inchi： 1S/C12H11N3O4/c1-2-6-19-12(18)13-7-4-3-5-8-9(7)10(11(16)17)15-14-8/h2-5H,1,6H2,(H,13,18)(H,14,15)(H,16,17)
• InChI Key： DRUCCYVLGSJXDG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC=CC2=C1C(C(=O)O)=NN2)=O

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid

Professional Introduction to 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid (CAS No. 2680879-32-5)

4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid, identified by the CAS number 2680879-32-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a carboxylic acid moiety, an amide linkage, and an indazole core, making it a versatile scaffold for medicinal chemistry investigations.

Theprop-2-en-1-yloxy substituent in the molecular structure introduces a hydrophobic alkene group, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature makes it particularly interesting for designing molecules with enhanced pharmacokinetic properties. The presence of the amide bond not only contributes to the compound's overall rigidity but also provides a site for further chemical modifications, enabling the synthesis of analogues with tailored biological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid interacts with biological systems. Studies suggest that the indazole core can engage with various enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. For instance, indazole derivatives have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The carboxylic acid group at the 3-position of the indazole ring can form hydrogen bonds with polar residues in protein targets, enhancing binding affinity.

In addition to its pharmacological relevance, 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid has been investigated for its role in synthetic chemistry. The amide functionality serves as a versatile handle for coupling reactions, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility has enabled the rapid assembly of complex molecules with desired biological activities. For example, peptide mimetics and peptidomimetics have been synthesized using this compound as a building block, demonstrating its utility in generating novel drug candidates.

Theprop-2-en-1-yloxy group also contributes to the compound's ability to undergo photochemical reactions, such as [2+2] cycloadditions or photocycloadditions. These reactions are particularly relevant in the development of photoactivatable probes and therapeutics, where light-induced modifications can be used to control drug release or activation in response to specific stimuli. Such applications are increasingly relevant in precision medicine and targeted therapy approaches.

From a synthetic perspective, 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid can be synthesized through multi-step organic transformations involving key intermediates such as propargyl alcohol derivatives and indazole precursors. The introduction of the amide bond typically involves coupling reactions like amide bond formation between an activated carboxylic acid derivative and an amine group. Recent methodologies have focused on improving the efficiency and selectivity of these reactions using transition metal catalysis or organocatalysis, thereby reducing unwanted byproducts and enhancing overall yields.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Researchers have examined its behavior under acidic, basic, and neutral conditions to assess its suitability for formulation development. Additionally, studies on its photostability have been conducted to evaluate its performance in light-sensitive applications. These investigations are essential for ensuring that4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid remains effective throughout its intended use without degradation.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid (CAS No. 2680879-32-5) represents a valuable scaffold in pharmaceutical research due to its structural complexity and functional diversity. Its potential applications span across drug discovery, synthetic chemistry, and advanced therapeutic modalities such as photomedicine. As research continues to uncover new biological activities and synthetic pathways involving this compound, it is expected to play an increasingly important role in developing next-generation pharmaceuticals.